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Compound of Interest

Compound Name: 4-Phenylbutanoyl chloride

Cat. No.: B097830 Get Quote

Technical Guide to the Safety of 4-
Phenylbutanoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 4-
Phenylbutanoyl chloride (CAS No: 18496-54-3), compiled from various Safety Data Sheets

(SDS) and chemical databases. It is intended to serve as a technical resource for laboratory

personnel and professionals in the field of drug development.

Chemical Identification and Properties
4-Phenylbutanoyl chloride, also known as 4-phenylbutyryl chloride or benzenebutanoyl

chloride, is a chemical intermediate used in organic synthesis.[1][2] Its identification and key

physical and chemical properties are summarized below.

Table 1: Chemical Identification
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Identifier Value

Chemical Name 4-Phenylbutanoyl chloride

Synonyms
4-Phenylbutyryl chloride, Benzenebutanoyl

chloride[1][2]

CAS Number 18496-54-3[1]

Molecular Formula C₁₀H₁₁ClO[1]

Molecular Weight 182.64 g/mol [1]

Appearance
White to light yellow to light orange powder to

crystal[2]

Table 2: Physical and Chemical Properties
The quantitative data for the physical and chemical properties of 4-Phenylbutanoyl chloride
show some variation across different sources. Researchers should consider these ranges and

consult their specific supplier's SDS for the most accurate information for the product in hand.

Property Value Source(s)

Boiling Point 244 °C to 273 °C [1]

Density
Approximately 1.115 g/cm³ to

1.120 g/cm³
[1]

Melting Point -26 °C [1]

Flash Point 121 °C [1]

Water Solubility Reacts with water [1]

Note: Discrepancies in reported physical properties are common and can be attributed to

different experimental conditions, measurement techniques, or product purity.

Hazard Identification and Classification
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4-Phenylbutanoyl chloride is classified as a hazardous chemical. The primary hazards are

associated with its corrosive nature.

Table 3: GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[1]

Corrosive to Metals -
H290: May be corrosive to

metals[2]

Signal Word: Danger[1]

Experimental Protocols and Toxicological Data
A critical aspect of this technical guide is the inclusion of detailed experimental methodologies.

However, it is important to note that the specific experimental protocols used to determine the

data presented in Safety Data Sheets (e.g., for properties like boiling point, flash point, or

toxicity) are generally not publicly disclosed by the manufacturers or testing facilities. This

information is often considered proprietary.

Similarly, a thorough search of publicly available toxicological databases reveals a significant

lack of quantitative data for 4-Phenylbutanoyl chloride.

Table 4: Toxicological Data
Metric Value

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC.
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The absence of this data underscores the importance of handling this chemical with a high

degree of caution, assuming it to be potentially toxic, and adhering strictly to the recommended

safety precautions.

Safe Handling and Emergency Procedures
Given the corrosive nature of 4-Phenylbutanoyl chloride, strict adherence to safety protocols

is mandatory.

Personal Protective Equipment (PPE)
When handling 4-Phenylbutanoyl chloride, the following personal protective equipment

should be worn:

Eye/Face Protection: Tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[3]

Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with chemical-

resistant gloves (e.g., nitrile rubber).[3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[3]

First-Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure. The following diagram

outlines the recommended first-aid procedures.
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Exposure Route Immediate Action Follow-up / Medical Attention

Inhalation Move to Fresh Air

Skin Contact Remove Contaminated Clothing

Eye Contact Rinse Eyes with Water (15 min)

Ingestion Rinse Mouth with Water

Artificial Respiration if not Breathing

Wash Skin with Soap & Water

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First-aid response workflow for 4-Phenylbutanoyl chloride exposure.

Accidental Release Measures
In the event of a spill, a structured response is necessary to mitigate exposure and

environmental contamination.

The following diagram illustrates the general workflow for cleaning up a spill of 4-
Phenylbutanoyl chloride.
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Initial Response

Containment & Cleanup

Disposal

Evacuate Personnel to Safe Area

Ensure Adequate Ventilation

Remove Ignition Sources

Wear Appropriate PPE

Contain Spill with Inert Material
(e.g., sand, earth)

Collect and Arrange Disposal Prevent Entry into Drains

Dispose of in Suitable, Closed Containers
According to Regulations

Click to download full resolution via product page

Caption: Spill cleanup workflow for 4-Phenylbutanoyl chloride.

Fire-Fighting Measures and Storage
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Combustion may produce carbon oxides and hydrogen chloride gas.

Fire-fighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong bases, alcohols, and oxidizing agents.[3]

Conclusion
4-Phenylbutanoyl chloride is a corrosive chemical that requires careful handling and

adherence to stringent safety protocols. While there is a lack of comprehensive public data on

its toxicology and the specific experimental methods used for safety evaluation, the available

information clearly indicates that it can cause severe skin burns and eye damage.

Researchers, scientists, and drug development professionals must use appropriate personal

protective equipment, work in well-ventilated areas, and be prepared to implement emergency

procedures in case of exposure or accidental release. This guide provides a foundational

understanding of the safety considerations for 4-Phenylbutanoyl chloride, but it is not a

substitute for a thorough review of the supplier-specific Safety Data Sheet and institutional

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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